Cas no 4526-64-1 (6-(2-ethyl-5-nitro-3-propylimidazol-4-yl)sulfanyl-7h-purine)

• Product Name: 6-(2-ethyl-5-nitro-3-propylimidazol-4-yl)sulfanyl-7h-purine
• CAS No: 4526-64-1
• MF: C₁₃H₁₅N₇O₂S
• MW: 333.368899583817
• CID: 929871
• PubChem ID: 4007016
• Update Time: 2025-04-19

6-(2-ethyl-5-nitro-3-propylimidazol-4-yl)sulfanyl-7h-purine Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethyl-5-nitro-3-propylimidazol-4-yl)sulfanyl-7h-purine
• 1H-Purine, 6-[(2-ethyl-4-nitro-1-propyl-1H-imidazol-5-yl)thio]-
• NSC346587
• DTXSID10398501
• NSC-346587
• 4526-64-1
• 6-(2-ethyl-5-nitro-3-propyl-imidazol-4-yl)sulfanyl-5H-purine
• DS-005786

• Inchi： 1S/C13H15N7O2S/c1-3-5-19-8(4-2)18-11(20(21)22)13(19)23-12-9-10(15-6-14-9)16-7-17-12/h6-7H,3-5H2,1-2H3,(H,14,15,16,17)
• InChI Key： UXOPOAKIXAXPKT-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)C1=C([N+](=O)[O-])N=C(CC)N1CCC

Computed Properties

• Exact Mass: 333.10105
• Monoisotopic Mass: 333.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 551.7°C at 760 mmHg
• Flash Point: 287.4°C
• Refractive Index: 1.774
• PSA: 110.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers